Cas no 899998-91-5 (5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899998-91-5
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• CID: 5441935
• Update Time: 2025-05-19

5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)triazole-4-carboxamide
• 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O/c1-10-5-7-14(8-12(10)3)24-17(20)16(22-23-24)18(25)21-13-6-4-11(2)15(19)9-13/h4-9H,20H2,1-3H3,(H,21,25)
• InChI Key： DDODSWYYFWVQEG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(N)=C(C(NC2=CC=C(C)C(Cl)=C2)=O)N=N1

Additional information on 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899998-91-5)

The compound 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 899998-91-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings, amino groups, and heterocyclic systems suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry due to their diverse biological activities. The triazole core in this compound is particularly noteworthy, as triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1H-1,2,3-triazole is known to enhance binding affinity to biological targets, making it a valuable scaffold for drug design.

The substituents attached to the triazole ring and the aromatic systems play a crucial role in determining the compound's pharmacokinetic and pharmacodynamic profiles. Specifically, the 3-chloro-4-methylphenyl and 3,4-dimethylphenyl groups introduce lipophilic characteristics while also providing electronic effects that can modulate receptor interactions. These features make the compound a promising candidate for further investigation in the development of targeted therapies.

Recent studies have highlighted the importance of multi-target directed drugs, which simultaneously interact with multiple biological pathways to achieve therapeutic effects. The structure of 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide aligns well with this concept. Its ability to engage with various enzymes and receptors may contribute to its potential as an anti-cancer or anti-inflammatory agent. For instance, preliminary computational studies suggest that this compound could inhibit kinases involved in tumor proliferation and angiogenesis.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The preparation of this compound involves multi-step organic reactions, including condensation reactions between aromatic aldehydes and hydrazines to form the triazole ring. Subsequent functionalization with chloro and methyl groups introduces the necessary electronic properties for optimal biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

In vitro studies have begun to explore the biological activity of 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide. Initial assays indicate that it exhibits moderate inhibitory activity against certain cancer cell lines. The presence of both amino and carboxamide functional groups suggests potential interactions with nucleophilic residues in enzymes, which could be exploited for therapeutic purposes. Additionally, the compound's solubility profile has been optimized for better bioavailability through salt formation or prodrug development strategies.

The field of medicinal chemistry is continually evolving with advancements in computational methods that aid in drug design. Molecular docking simulations have been employed to predict how this compound interacts with target proteins such as kinases or transcription factors. These simulations provide valuable insights into binding affinities and potential side effects before experimental validation is conducted. Such computational approaches are essential for reducing the time and cost associated with drug discovery pipelines.

Future research directions include exploring derivatives of 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide to enhance its pharmacological properties further. By modifying substituent groups or introducing additional heterocyclic moieties, researchers aim to improve potency while minimizing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into clinical applications.

The regulatory landscape for new drug candidates is stringent but well-established. Before moving into human trials, compounds like 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide must undergo rigorous safety and efficacy testing. Preclinical studies in cell cultures and animal models provide critical data on dosage responses and potential adverse effects. Once these stages are successfully completed, clinical trials can be initiated to assess the compound's performance in human populations.

The economic impact of discovering new therapeutic agents cannot be overstated. Pharmaceutical companies invest billions annually in research aimed at developing drugs that address unmet medical needs. A compound like 5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide represents a valuable asset in this endeavor due to its structural complexity and potential biological activity. Its successful development could lead to new treatments for debilitating diseases such as cancer or chronic inflammatory disorders.

In conclusion,5-amino-N-(3-chloro-4-methylphenyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899998-91-5) stands as a testament to the progress being made in pharmaceutical chemistry through innovative molecular design and synthesis techniques. Its promising biological activities make it an attractive candidate for further research aimed at developing novel therapeutics that improve patient outcomes worldwide.